molecular formula C15H13F2N B8679496 1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydroisoquinoline

1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydroisoquinoline

Cat. No.: B8679496
M. Wt: 245.27 g/mol
InChI Key: UQCVZTDYCKMIRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C15H13F2N and its molecular weight is 245.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13F2N

Molecular Weight

245.27 g/mol

IUPAC Name

1-(3,4-difluorophenyl)-1,2,3,4-tetrahydroisoquinoline

InChI

InChI=1S/C15H13F2N/c16-13-6-5-11(9-14(13)17)15-12-4-2-1-3-10(12)7-8-18-15/h1-6,9,15,18H,7-8H2

InChI Key

UQCVZTDYCKMIRN-UHFFFAOYSA-N

Canonical SMILES

C1CNC(C2=CC=CC=C21)C3=CC(=C(C=C3)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(3,4-difluorophenyl)-3,4-dihydroisoquinoline (1.34 g, 5.51 mmol) in 20 mL of MeOH, sodium borohydride (0.4366 g, 11.5 mmol) was added. The mixture was stirred for 1 h. MeOH was evaporated and the residue was partitioned between EtOAc and saturated aqueous sodium bicarbonate. The aqueous phase was extracted with EtOAc. The combined organic phases were washed with water and saturated aqueous sodium chloride. The organic phase was dried over sodium sulfate, filtered and concentrated in vacuo to afford a white solid. The crude product was purified by silica gel chromatography (0-5% iso-propanol (with 10% ammonium hydroxide) in CHCl3) to afford the title compound as a white solid. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 6.99-7.22 (m, 6H) 6.74 (d, J=7.60 Hz, 1H) 5.08 (s, 1H) 3.18-3.32 (m, 1H) 2.96-3.18 (m, 2H) 2.76-2.90 (m, 1H).
Name
1-(3,4-difluorophenyl)-3,4-dihydroisoquinoline
Quantity
1.34 g
Type
reactant
Reaction Step One
Quantity
0.4366 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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